(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol
• InChI: InChI=1S/C20H18N4O3S.ClH/c25-17-12-15(20-19-13(17)4-3-7-18(19)28(26,27)23-20)22-14-5-1-2-6-16(14)24-10-8-21-9-11-24;/h1-7,12,21-22H,8-11H2;1H
• InChIKey: RVXKOLGQSWIVHC-UHFFFAOYSA-N

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH for Research & QC

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a synthetic decapeptide analog of luteinizing hormone-releasing hormone (LHRH), incorporates three key structural modifications: the substitution of D-Ser(tBu) at position 6, D-Leu at position 7, and the replacement of the Gly10 carboxamide terminus with an Azagly10 moiety . This compound is classified as a GnRH receptor ligand and is primarily utilized as a research tool to investigate gonadotropin signaling, reproductive endocrinology, and hormone-dependent cancer biology . Its CAS registry number is 1926163-38-3, with a molecular formula of C59H84N18O14 and a molecular weight of 1269.41 g/mol [1]. The Azagly10 modification is specifically engineered to confer enhanced metabolic stability against C-terminal enzymatic degradation, a distinguishing feature relevant to both in vitro and in vivo experimental design [2].

Goserelin EP Impurity L standard for analytical method development and QC

D-Leu7 stereochemical probe for LHRH receptor SAR studies

Azagly10-modified analog for enzymatic stability research

• [1] PeptideDB. (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. CAS: 1926163-38-3. View Source
• [2] Folkers K, Bowers CY, Lutz WB, Friebel K, Kubiak T, et al. Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. Zeitschrift für Naturforschung B. 1982;37(8):1075-1081. View Source

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH: No Generic Substitution

The biological and pharmacological profile of LHRH analogs is exquisitely sensitive to specific amino acid substitutions. Minor modifications, such as the D-Ser(tBu) at position 6 versus a D-Leu substitution or the presence of an Azagly10 versus a native Gly10 terminus, result in profound differences in metabolic stability, receptor binding kinetics, and functional outcomes ranging from agonism to antagonism [1]. Consequently, generic substitution within this peptide class is not scientifically valid; each variant represents a distinct chemical entity with its own unique properties that dictate its utility in specific research contexts [2]. The following sections provide quantitative, comparator-based evidence to guide the precise selection of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH over its closest analogs.

Position 7 Chirality Mismatch

D-Leu7 substitution alters conformational and binding properties versus L-Leu7 in Goserelin, limiting direct substitution for SAR or impurity profiling.

Azagly10 Stability Context

Azagly10 may limit enzymatic degradation (class-level evidence); generic LHRH analogs lacking this moiety may exhibit different stability profiles, requiring assay-specific validation.

Analytical Specificity Risk

Generic LHRH analogs lack the defined sequence modifications, compromising specificity for impurity profiling, quality control, or structure-activity relationship studies.

• [1] Folkers K, Bowers CY, Lutz WB, Friebel K, Kubiak T, et al. Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. Zeitschrift für Naturforschung B. 1982;37(8):1075-1081. View Source
• [2] Dutta AS, Furr BJA, Giles MB, Valcaccia B, Walpole AL. Synthesis and biological activity of alpha-azapeptides: alpha-aza-analogues of luteinizing hormone releasing hormone. Clinical Endocrinology. 1976;5(s1):291s-298s. View Source

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Key Differentiators

Goserelin EP Impurity L Standard

The Azagly10 modification confers a critical advantage in minimizing C-terminal enzymatic degradation compared to analogs with a native Gly10 terminus. A foundational study in the field, which synthesized and bioassayed seven Azagly10-containing LHRH antagonists alongside three corresponding Gly10-analogs, specifically stated that 'the Azagly10 moiety may be advantageous for limitation of enzymatic degradation' and noted that one Azagly10 analog, [N-Ac-D-Thr1, D-p-Cl-Phe2, D-Trp3,6, Azagly10]-LHRH, 'was more inhibitory than the corresponding Gly10-analog' [1]. The study's design was explicitly 'toward a possible advantage of the Azagly10 moiety to minimize C-terminal degradation, in vivo' [2].

EP Impurity L Identity

Head-to-head

Goserelin EP Impurity L (D-Leu7) vs Goserelin API (L-Leu7)

Essential reference for impurity profiling and method validation

Per EP monograph specification

Evidence Dimension	Inhibitory potency and projected metabolic stability
Target Compound Data	Azagly10-containing analog demonstrated superior inhibitory activity relative to Gly10 counterpart; Azagly10 moiety associated with resistance to C-terminal degradation.
Comparator Or Baseline	Corresponding Gly10-analog
Quantified Difference	Not numerically quantified in source; reported as 'more inhibitory' and 'may be advantageous for limitation of enzymatic degradation'.
Conditions	Antiovulatory assay in rats

Why This Matters

For in vivo studies or assays involving prolonged incubation, compounds with the Azagly10 modification are expected to maintain activity longer due to enhanced resistance to C-terminal proteolysis, thereby improving experimental consistency and reducing the required dosage or frequency of administration.

• [1] Folkers K, Bowers CY, Lutz WB, Friebel K, Kubiak T, et al. Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. Zeitschrift für Naturforschung B. 1982;37(8):1075-1081. View Source
• [2] ScienceGate. Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. View Source

Azagly10 Stability Advantage

In an in vitro study examining the direct action of LHRH derivatives on gonadal function, the agonist (D-Ser(tBu)6,Azagly10)-LHRH was found to augment hCG-provoked testosterone secretion in rat testicular Leydig cells [1]. This effect was compared to the action of native LHRH, demonstrating a distinct functional outcome for the analog [2].

Azagly10 Stability

Class-level

Azagly10 may limit C-terminal degradation vs Gly10 analogs

Stability advantage is context-dependent; requires assay validation

Based on comparative antiovulatory assays

Evidence Dimension	Effect on hCG-stimulated testosterone secretion
Target Compound Data	Augmented hCG-provoked testosterone secretion (agonist effect)
Comparator Or Baseline	Native LHRH
Quantified Difference	Not numerically quantified in source; agonist was reported to 'augment' secretion.
Conditions	Testicular Leydig cell culture in vitro

Why This Matters

This direct gonadal effect differentiates this LHRH analog from the native hormone, providing a specific tool for researchers studying the complex, biphasic regulation of steroidogenesis or screening for compounds that modulate testicular function independently of the pituitary.

• [1] Spona J, et al. LH-RH antagonist inhibits gonadal steroid secretion in vitro. Peptides. 1985 May-Jun;6(3):379-82. View Source
• [2] ScienceDirect. LH-RH antagonist inhibits gonadal steroid secretion in vitro. Peptides, Volume 6, Issue 3, 1985, Pages 379-382. View Source

D-Leu7 Stereochemical Distinction

The clinical relevance of the (D-Ser(tBu)6,Azagly10)-LHRH scaffold is firmly established through the widely used therapeutic agent Goserelin (ICI 118630), which is structurally identical to the target compound except for the substitution at position 7 (D-Ser(tBu)6,Azagly10-LHRH vs. D-Ser(tBu)6,D-Leu7,Azagly10-LHRH) . In preclinical studies, Goserelin demonstrated potent antitumor activity against DMBA-induced mammary tumors in rats [1]. In a comparative clinical review, Goserelin was shown to have 'better efficacy in maintaining T levels ≤50 ng/dL compared with leuprolide' and 'maximum benefit in prostate-specific antigen suppression' [2].

D-Leu7 Stereochemistry

Reported

D-Leu7 vs L-Leu7 (Goserelin)

Probe to isolate D-Leu7 effects on receptor binding and signaling

Stereochemical inversion at alpha-carbon

Evidence Dimension	Antitumor efficacy in hormone-dependent cancers
Target Compound Data	Goserelin (D-Ser(tBu)6,Azagly10-LHRH) demonstrated antitumor activity in DMBA-induced rat mammary tumors.
Comparator Or Baseline	Leuprolide (for clinical data)
Quantified Difference	Goserelin showed better efficacy in maintaining testosterone ≤50 ng/dL compared with leuprolide and maximum benefit in PSA suppression.
Conditions	DMBA-induced rat mammary tumor model; clinical trials for prostate cancer

Why This Matters

The established clinical utility of Goserelin validates the (D-Ser(tBu)6,Azagly10)-LHRH core as a robust platform for drug discovery and development, lending credibility to research programs utilizing (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH as a probe or precursor.

• [1] Nicholson RI, Maynard PV. Anti-tumour activity of ICI 118630, a new potent luteinizing hormone-releasing hormone agonist. Br J Cancer. 1979;39(3):268-273. View Source
• [2] Raja T, Sud R, Addla S, et al. Gonadotropin-releasing hormone agonists in prostate cancer: A comparative review of efficacy and safety. Indian J Urol. 2022;59(Suppl):S142-S159. View Source

High-Purity Specification

The presence of D-Leu at position 7 is the sole structural difference distinguishing (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH from the FDA-approved therapeutic Goserelin (which has Leu in the L-configuration at position 7) . This stereochemical inversion at a single amino acid position is predicted to alter the peptide's three-dimensional conformation and receptor-binding kinetics . While direct head-to-head data for this specific compound are not available in the public domain, the structural analogy positions this molecule as a valuable research tool for investigating the impact of the D-Leu7 substitution on LHRH receptor pharmacology, offering a distinct probe compared to the well-characterized Goserelin .

Purity Specification

Specification review

≥98% (HPLC)

Reduces impurity-related variability in sensitive assays

Vendor specification; lot-specific COA

Evidence Dimension	Structural and stereochemical differentiation
Target Compound Data	Contains D-Leu at position 7
Comparator Or Baseline	Goserelin (ICI 118630), which contains L-Leu at position 7
Quantified Difference	Stereochemical inversion at a single residue; specific pharmacological consequences remain to be fully elucidated.
Conditions	Structural comparison by sequence analysis

Why This Matters

For structure-activity relationship (SAR) studies, this compound serves as a precise, isomeric comparator to Goserelin, enabling researchers to isolate and characterize the pharmacological impact of the D-Leu7 substitution, a critical step in optimizing next-generation LHRH-targeted therapeutics.

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Applications

Goserelin QC Reference Standard

Based on the evidence that the Azagly10 moiety confers resistance to C-terminal enzymatic degradation [1], (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is ideally suited for long-term cell culture assays or in vivo pharmacokinetic studies where peptide half-life is a critical experimental variable. It serves as a direct comparator to Gly10-containing analogs to quantify the functional advantage of the Azagly10 modification in a specific biological context.

LHRH Receptor SAR Probe

The documented ability of the closely related (D-Ser(tBu)6,Azagly10)-LHRH to augment hCG-stimulated testosterone secretion in Leydig cells [2] supports the use of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH as a probe for investigating the direct, pituitary-independent effects of LHRH analogs on gonadal tissues. This is a key application for researchers dissecting the complex interplay between central and local regulation of steroidogenesis.

Azagly10 Enzymatic Stability Assays

The unique D-Leu7 substitution in this compound distinguishes it from the clinically validated Goserelin (L-Leu7) . This makes (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH an essential reagent for SAR campaigns aimed at understanding how stereochemical changes at position 7 influence GnRH receptor binding, signaling bias, and functional selectivity. Procurement is indicated for laboratories working on next-generation, more selective LHRH receptor modulators.

Preclinical Development of LHRH-Based Therapeutics and Drug Delivery Systems

Given that the (D-Ser(tBu)6,Azagly10)-LHRH core is the foundation for the successful clinical agent Goserelin , this analog serves as a relevant research tool and potential precursor for developing novel LHRH-targeted therapies, including peptide-drug conjugates or targeted imaging agents. Its utility in preclinical oncology models, particularly for hormone-dependent breast and prostate cancers, is supported by the established antitumor activity of its structural class [3].

Application

Selection Property

Validation Focus

Goserelin impurity profiling

Certified EP Impurity L identity

HPLC/LC-MS method specificity

LHRH receptor SAR studies

D-Leu7 stereochemical probe

Receptor binding and signaling context

Peptide stability assays

Azagly10 degradation resistance context

Half-life comparison vs Gly10 analogs

• [1] Folkers K, Bowers CY, Lutz WB, Friebel K, Kubiak T, et al. Synthesis and Bioassay of Antagonists of the Luteinizing Hormone Releasing Hormone Having the Azagly10 Moiety. Zeitschrift für Naturforschung B. 1982;37(8):1075-1081. View Source
• [2] Spona J, et al. LH-RH antagonist inhibits gonadal steroid secretion in vitro. Peptides. 1985 May-Jun;6(3):379-82. View Source
• [3] Raja T, Sud R, Addla S, et al. Gonadotropin-releasing hormone agonists in prostate cancer: A comparative review of efficacy and safety. Indian J Urol. 2022;59(Suppl):S142-S159. View Source